Cas no 19812-93-2 (4-Cyano-4'-hydroxybiphenyl)

• Product Name: 4-Cyano-4'-hydroxybiphenyl
• CAS No: 19812-93-2
• MF: C₁₃H₉NO
• MW: 195.216663122177
• MDL: MFCD00059625
• CID: 51399
• PubChem ID: 140610
• Update Time: 2025-10-30

4-Cyano-4'-hydroxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Hydroxy-4-biphenylcarbonitrile
• 4-Cyano-4'-hydroxybiphenyl
• 4'-Hydroxybiphenyl-4-carbonitrile
• 4-(4-hydroxyphenyl)benzonitrile
• 4'-Hydroxy-[1,1'-biphenyl]-4-carbonitrile
• 4‘-Hydroxy-4-biphenylcarbonitrile
• 4′-Hydroxy-4-biphenylcarbonitrile
• 4'-cyanobiphenyl-4-ol
• 4'-hydroxy-4-cyanobiphenyl
• 4-Hydroxybiphenyl-4-Carbonitrile
• AKOS BAR-0830
• cyanophenyl phenol
• TIMTEC-BB SBB008418
• CYANOHYDROXYBIPHENYL
• 4'-CYANO-4-BIPHENYLOL
• 4-(4-cyanophenyl)phenyl
• 4-(4-Cyanophenyl)phenol
• 4-CYAN-4'-HYDROXYBIPHENYL
• 4-HYDROXY-4'-CYANOBIPHENYL
• CS-W002275
• 4'-cyano-4-hydroxy-biphenyl
• BDBM50121943
• 4'-Hydroxy-[1,1-biphenyl]-4-carbonitrile
• BB 0221180
• SR-01000388889-1
• 4'-Hydroxy[1,1'-biphenyl]-4-carbonitrile #
• 4-hydroxy-4'-biphenylcarbonitrile
• 4'-hydroxy-(4-biphenyl carbonitrile)
• SR-01000388889
• Oprea1_683631
• IFLab1_000760
• MFCD00059625
• Q-200463
• STR07142
• AKOS001115836
• PS-8284
• 4''-Hydroxy-biphenyl-4-carbonitrile
• A24066
• 4-CYANO-4'-HYDROXY-BIPHENYL
• 19812-93-2
• 4*-Hydroxy-biphenyl-4-carbonitrile
• 4 inverted exclamation mark -Hydroxy-4-biphenylcarbonitrile
• 4-Hydroxy-4'-cyanodiphenyl
• SY014463
• FT-0618290
• 4'-Hydroxy-4-biphenylcarbonitrile, 97%
• 4-(4'-cyanophenyl)phenol
• 4'-Hydroxy-1,1'-biphenyl-4-carbonitrile
• 4`-Hydroxy-4-biphenylcarbonitrile
• Z57169647
• H0523
• 4'-Hydroxy[1,1'-biphenyl]-4-carbonitrile
• BP-20213
• SCHEMBL83161
• DTXSID20941643
• CHEMBL114523
• 4'-Cyano-4-hydroxybiphenyl
• 4'-Hydroxy-biphenyl-4-carbonitrile
• InChI=1/C13H9NO/c14-9-10-1-3-11(4-2-10)12-5-7-13(15)8-6-12/h1-8,15
• EN300-18398
• [1,1'-Biphenyl]-4-carbonitrile, 4'-hydroxy-
• AC-4951
• HMS1414C12
• AMY25210
• 4/'-Hydroxy-4-biphenylcarbonitrile
• 4'-hydroxy-4-biphenyl carbonitrile
• 4 inverted exclamation marka-Hydroxy-4-biphenylcarbonitrile
• ALBB-025788
• DB-028910
• 4-Hydro-4'-cyanobiphenyl
• GA4366Z5Q3
• 4'-Hydroxy-4-cyano-1,1'-biphenyl
• STK090858

• MDL： MFCD00059625
• Inchi： 1S/C13H9NO/c14-9-10-1-3-11(4-2-10)12-5-7-13(15)8-6-12/h1-8,15H
• InChI Key： ZRMIETZFPZGBEB-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 195.06800
• Monoisotopic Mass: 195.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 44A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1266 (rough estimate)
• Melting Point: 195.0 to 200.0 deg-C
• Boiling Point: 331.88°C (rough estimate)
• Flash Point: 183.5±23.2 °C
• Refractive Index: 1.6060 (estimate)
• Solubility: 12.7g/l no data available
• PSA: 44.02000
• LogP: 2.93088
• Solubility: Not determined

4-Cyano-4'-hydroxybiphenyl Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S36/37/39-S26-S22-S36/37-S9-S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1

Additional information on 4-Cyano-4'-hydroxybiphenyl

4-Cyano-4'-Hydroxybiphenyl (CAS No. 19812-93-2): An Overview of Its Properties, Applications, and Recent Research

4-Cyano-4'-hydroxybiphenyl (CAS No. 19812-93-2) is a versatile organic compound with a wide range of applications in various fields, including materials science, pharmaceuticals, and chemical research. This compound is characterized by its unique molecular structure, which consists of two phenyl rings connected by a single bond, with a cyano group (-CN) and a hydroxyl group (-OH) attached to opposite rings. The combination of these functional groups imparts distinct chemical and physical properties to the molecule, making it an important compound in both academic and industrial settings.

The molecular formula of 4-Cyano-4'-hydroxybiphenyl is C₁₃H₁₀NO₂, and its molecular weight is approximately 206.22 g/mol. The compound is typically a white to off-white solid at room temperature and has a melting point ranging from 165 to 167°C. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In the field of materials science, 4-Cyano-4'-hydroxybiphenyl has gained significant attention due to its potential use in liquid crystal displays (LCDs). The presence of the cyano group enhances the electronic properties of the molecule, making it suitable for applications where high dielectric constants and fast response times are required. Recent research has focused on optimizing the alignment and stability of liquid crystal phases using derivatives of 4-Cyano-4'-hydroxybiphenyl. For instance, a study published in the Journal of Materials Chemistry C (2023) demonstrated that modified forms of this compound can significantly improve the performance of LCDs by enhancing their electro-optical properties.

In the pharmaceutical industry, 4-Cyano-4'-hydroxybiphenyl has been explored as a potential lead compound for drug development. The hydroxyl group provides a reactive site for further functionalization, allowing chemists to synthesize derivatives with enhanced biological activity. One notable application is in the development of anti-inflammatory drugs. A recent study published in the Journal of Medicinal Chemistry (2023) reported that certain derivatives of 4-Cyano-4'-hydroxybiphenyl exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. These findings suggest that this compound could serve as a valuable starting point for the design of novel therapeutic agents.

Beyond its applications in materials science and pharmaceuticals, 4-Cyano-4'-hydroxybiphenyl has also been studied for its potential use in environmental remediation. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for removing heavy metals from contaminated water sources. A study published in Environmental Science & Technology (2023) demonstrated that 4-Cyano-4'-hydroxybiphenyl-based materials can effectively sequester toxic metals such as lead and mercury from aqueous solutions, offering a promising approach for environmental cleanup.

The synthesis of 4-Cyano-4'-hydroxybiphenyl can be achieved through various methods, including Suzuki coupling reactions and Ullmann coupling reactions. These synthetic routes allow for the efficient production of the compound on both laboratory and industrial scales. Recent advancements in catalytic methods have further improved the yield and purity of the final product, making it more accessible for research and commercial applications.

In conclusion, 4-Cyano-4'-hydroxybiphenyl (CAS No. 19812-93-2) is a multifaceted compound with diverse applications across multiple fields. Its unique molecular structure endows it with valuable properties that make it suitable for use in liquid crystal displays, drug development, and environmental remediation. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in both academic and industrial contexts.